Cas no 2137649-92-2 (2-(Difluoromethyl)-6-fluoroquinolin-3-ol)

• Product Name: 2-(Difluoromethyl)-6-fluoroquinolin-3-ol
• CAS No: 2137649-92-2
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 6447903
• PubChem ID: 165464666
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-fluoroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2137649-92-2
• 2-(difluoromethyl)-6-fluoroquinolin-3-ol
• EN300-801076
• 2-(Difluoromethyl)-6-fluoroquinolin-3-ol

• Inchi： 1S/C10H6F3NO/c11-6-1-2-7-5(3-6)4-8(15)9(14-7)10(12)13/h1-4,10,15H
• InChI Key： CLCXGURGZBDWTK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C2C=C(C=CC2=N1)F)O)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(Difluoromethyl)-6-fluoroquinolin-3-ol

2-(Difluoromethyl)-6-fluoroquinolin-3-ol (CAS No. 2137649-92-2): A Comprehensive Overview

2-(Difluoromethyl)-6-fluoroquinolin-3-ol (CAS No. 2137649-92-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(Difluoromethyl)-6-fluoroquinolin-3-ol is particularly noteworthy. The quinoline scaffold, a common core in many bioactive molecules, is modified with a difluoromethyl group at the 2-position and a fluoro group at the 6-position. These substitutions not only enhance the compound's lipophilicity but also influence its pharmacokinetic properties, making it more suitable for in vivo studies.

Recent studies have explored the potential of 2-(Difluoromethyl)-6-fluoroquinolin-3-ol in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(Difluoromethyl)-6-fluoroquinolin-3-ol has also demonstrated promising antiviral activity. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, particularly in RNA viruses like influenza and SARS-CoV-2. This makes it a potential candidate for developing antiviral therapies.

The pharmacological profile of 2-(Difluoromethyl)-6-fluoroquinolin-3-ol has been further elucidated through preclinical studies. Animal models have shown that the compound exhibits good oral bioavailability and a favorable safety profile, with minimal toxicity observed even at high doses. These findings are crucial for advancing the compound into clinical trials.

Mechanistically, the biological activities of 2-(Difluoromethyl)-6-fluoroquinolin-3-ol are attributed to its ability to modulate key signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and immune responses. Additionally, the compound can target specific enzymes involved in viral replication, such as RNA-dependent RNA polymerase (RdRp).

The synthetic route to produce 2-(Difluoromethyl)-6-fluoroquinolin-3-ol is well-documented and involves several steps, including the formation of a quinoline core followed by selective functionalization with the difluoromethyl and fluoro groups. The efficiency and scalability of this synthetic process are critical for large-scale production and commercialization.

In conclusion, 2-(Difluoromethyl)-6-fluoroquinolin-3-ol (CAS No. 2137649-92-2) represents a promising lead compound with diverse biological activities. Its anti-inflammatory and antiviral properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its therapeutic potential and pave the way for clinical applications.